N-(1,4,5,6,7,8-hexahydrocyclohepta[c]pyrazol-3-ylmethyl)-6-methoxy-N-methylpyrimidin-4-amine
Description
Synthesis Analysis
The synthesis of related pyrazole and pyrimidine derivatives often involves multicomponent reactions, condensations, and cyclizations. For instance, a multicomponent reaction discovered allows the formation of novel heterocyclic scaffolds with potential biological activities (Frolova et al., 2011). Another example includes the synthesis of derivatives through condensation of amines with acetylacetic ester and substituted salicylic aldehydes (El-Essawy, 2010).
Molecular Structure Analysis
The detailed molecular structure of compounds similar to "N-(1,4,5,6,7,8-hexahydrocyclohepta[c]pyrazol-3-ylmethyl)-6-methoxy-N-methylpyrimidin-4-amine" can be analyzed through various spectroscopic techniques, including FT-IR, FT-Raman, and NMR. For example, a study provided insight into the molecular structure using DFT and experimental techniques, highlighting the coherence between theoretical and experimental values (Aayisha et al., 2019).
Chemical Reactions and Properties
Chemical reactions involving pyrazole and pyrimidine derivatives are varied, including cycloadditions, nucleophilic substitutions, and electrophilic substitutions. For instance, novel synthesis approaches allow for the creation of pyrazolo[3,4-b]pyridine derivatives through a regioselective reaction under specific conditions (Nikpassand et al., 2010).
Physical Properties Analysis
The physical properties of such molecules, including solubility, melting point, and crystal structure, can significantly influence their application in various fields. The structure and physical properties can be determined and correlated with theoretical calculations to understand the stability and reactivity of these compounds (Titi et al., 2020).
Chemical Properties Analysis
The chemical properties, such as reactivity, stability, and electronic properties, are crucial for understanding the behavior of these compounds in various chemical environments. Studies like those on the synthesis, characterization, and bioactivities of pyrazole derivatives provide insight into these aspects, identifying potential pharmacophore sites for antitumor, antifungal, and antibacterial activities (Mitsumoto & Nitta, 2004).
properties
IUPAC Name |
N-(1,4,5,6,7,8-hexahydrocyclohepta[c]pyrazol-3-ylmethyl)-6-methoxy-N-methylpyrimidin-4-amine | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H21N5O/c1-20(14-8-15(21-2)17-10-16-14)9-13-11-6-4-3-5-7-12(11)18-19-13/h8,10H,3-7,9H2,1-2H3,(H,18,19) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BFNDJVZGUOISFA-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(CC1=NNC2=C1CCCCC2)C3=CC(=NC=N3)OC | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H21N5O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
287.36 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(1,4,5,6,7,8-hexahydrocyclohepta[c]pyrazol-3-ylmethyl)-6-methoxy-N-methylpyrimidin-4-amine |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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